Cas no 921107-08-6 (N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide)

• Product Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide
• CAS No: 921107-08-6
• MF: C₂₁H₁₅Cl₂N₃O₃S₂
• MW: 492.398100137711
• CID: 6267687
• PubChem ID: 40884989
• Update Time: 2025-08-04

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide
• N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(4-methylphenylsulfonamido)benzamide
• SCHEMBL17717068
• F1813-0710
• AKOS024610743
• CHEMBL4517125
• 921107-08-6
• N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide

• Inchi： 1S/C21H15Cl2N3O3S2/c1-12-6-8-13(9-7-12)31(28,29)26-17-5-3-2-4-14(17)20(27)25-21-24-18-15(22)10-11-16(23)19(18)30-21/h2-11,26H,1H3,(H,24,25,27)
• InChI Key： RBOXUDKSWVRHER-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(=N2)NC(C1=CC=CC=C1NS(C1C=CC(C)=CC=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 490.9931891g/mol
• Monoisotopic Mass: 490.9931891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 125Ų

Additional information on N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide

Professional Introduction to N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide (CAS No. 921107-08-6)

N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide is a specialized chemical compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, identified by its CAS number 921107-08-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The benzothiazole core and the sulfonamide functional group make this molecule a promising candidate for further investigation in drug discovery and molecular biology.

The structural framework of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide consists of a benzothiazole ring system substituted with two chlorine atoms at the 4 and 7 positions, enhancing its reactivity and binding affinity. This substitution pattern is crucial for its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of the sulfonamide group at the 2-position of the benzamide moiety further contributes to its pharmacological properties by facilitating hydrogen bonding and improving solubility in aqueous environments.

In recent years, there has been a surge in research focused on developing novel compounds with benzothiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that benzothiazole-based molecules exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide has been investigated for its potential role in modulating these pathways. Preliminary in vitro studies suggest that it may interfere with key enzymes involved in cancer cell proliferation and survival.

The sulfonamide moiety in this compound is particularly noteworthy for its role in drug design. Sulfonamides are well-known for their ability to act as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. In the case of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide, the sulfonamide group likely contributes to its binding affinity by forming multiple hydrogen bonds with target proteins. This interaction is critical for the compound's efficacy in inhibiting or activating specific biological processes.

The chlorinated benzothiazole ring system also plays a significant role in the compound's pharmacological profile. Chlorine atoms are known to enhance lipophilicity and metabolic stability, which can be advantageous for drug delivery and absorption. Additionally, the electron-withdrawing nature of chlorine atoms can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. These features make N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide a versatile scaffold for further chemical modifications and optimization.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide. Molecular docking studies have been conducted to predict its binding interactions with various biological targets. These studies have provided valuable insights into the compound's mechanism of action and have helped identify key residues involved in its binding affinity. Such information is crucial for designing next-generation analogs with improved pharmacological properties.

The synthesis of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core followed by functionalization at the 4 and 7 positions with chlorine atoms. Subsequent steps involve introducing the sulfonamide group at the 2-position of the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmaceutical industry has shown great interest in developing drugs based on heterocyclic compounds like benzothiazole derivatives due to their diverse biological activities. N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide represents a promising candidate for further development into a therapeutic agent. Its unique structural features and preliminary biological activity make it an attractive molecule for medicinal chemists to explore.

Ongoing research aims to elucidate the detailed mechanism of action of N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonamido)benzamide through both in vitro and in vivo studies. These investigations will provide a comprehensive understanding of its therapeutic potential and help identify any potential side effects or limitations. The compound's journey from laboratory synthesis to clinical application is a testament to the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-(CAS No.921107-08- 6> is a structurally complex yet promising chemical entity with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for further exploration in drug discovery programs aimed at treating various diseases.